Cas no 2138012-87-8 (1-(furan-2-yl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(furan-2-yl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
• CAS No: 2138012-87-8
• MF: C₁₁H₁₂N₆O
• MW: 244.2525806427
• CID: 5859000
• PubChem ID: 165485113
• Update Time: 2025-10-30

1-(furan-2-yl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-yl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
• 1-[(furan-2-yl)methyl]-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
• 2138012-87-8
• EN300-1128730

• Inchi： 1S/C11H12N6O/c1-16-9(4-5-13-16)10-11(12)14-15-17(10)7-8-3-2-6-18-8/h2-6H,7,12H2,1H3
• InChI Key： IVASKDCOFBXAIS-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN1C(=C(N)N=N1)C1=CC=NN1C

Computed Properties

• Exact Mass: 244.10725903g/mol
• Monoisotopic Mass: 244.10725903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87.7Ų

Additional information on 1-(furan-2-yl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine

Chemical Profile of 1-(furan-2-yl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine (CAS No. 2138012-87-8)

The compound 1-(furan-2-yl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine, identified by its CAS number 2138012-87-8, represents a significant advancement in the realm of pharmaceutical chemistry. This heterocyclic molecule combines structural features from multiple aromatic systems, including a furan ring, a pyrazole moiety, and a triazole core, which collectively contribute to its unique chemical and biological properties. The presence of these functional groups not only enhances its potential as a scaffold for drug discovery but also opens avenues for exploring novel interactions with biological targets.

Recent studies in medicinal chemistry have highlighted the importance of trisubstituted triazoles in developing bioactive molecules. The structural motif of 1-(furan-2-yl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine aligns well with this trend, as the triazole ring provides a stable framework for further derivatization while the attached furan and pyrazole units introduce electronic and steric effects that can modulate binding affinity and selectivity. Such features are particularly valuable in designing compounds that target enzymes or receptors involved in critical biological pathways.

In the context of drug development, the furan moiety is known for its ability to engage in hydrogen bonding and π-stacking interactions with biological partners. This property has been leveraged in various drug candidates to enhance solubility and binding affinity. Concurrently, the pyrazole ring is a privileged scaffold in medicinal chemistry, frequently found in approved drugs due to its metabolic stability and capacity to adopt multiple conformations. The integration of these structural elements into 1-(furan-2-yl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4amine suggests a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential application in modulating inflammatory pathways. Emerging research indicates that trisubstituted triazoles can exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). The methyl group at the 1-position of the triazole ring may further influence metabolic stability and bioavailability, making it an attractive feature for pharmacokinetic optimization. Additionally, the methyl substituent on the pyrazole ring could fine-tune electronic properties, thereby affecting receptor binding interactions.

The synthesis of 1-(furan-2-ylmethyl)-5-(1-methylpyrazolyl)-4-amino]-triazole (CAS No. 2138012 - 87 - 8) involves multi-step organic transformations that highlight the synthetic versatility of these heterocyclic systems. Key synthetic strategies often include cycloaddition reactions between azides and alkynes to form the triazole core, followed by functional group manipulations to introduce the furan and pyrazole moieties. These synthetic routes not only provide access to this compound but also serve as templates for generating related analogs with tailored properties.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound with potential targets. The combined presence of polar functional groups such as amines and hydroxyls from the furan ring allows for favorable interactions with negatively charged residues in protein active sites. Furthermore, the rigid triazole-pyrazole-furan framework ensures conformational stability during binding events, which is crucial for achieving high affinity and selectivity.

Recent advances in biophysical techniques have enabled detailed characterization of protein-ligand interactions at an atomic level. These methods include X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and surface plasmon resonance (SPR) assays. Preliminary data suggest that derivatives of CAS No 2138012878 exhibit promising binding affinities with enzymes implicated in cancer progression or neurodegenerative diseases. Such findings underscore the potential therapeutic relevance of this chemical entity.

The pharmacological evaluation of CAS No 2138076987 has been complemented by in vitro assays designed to assess cytotoxicity, enzyme inhibition, and receptor binding profiles. Initial results indicate that certain analogs demonstrate selective inhibition against overexpressed targets in cancer cell lines without significant off-target effects. This selectivity is critical for minimizing side effects and improving patient outcomes upon further development into clinical candidates.

The role of computational modeling extends beyond initial hit identification to virtual screening campaigns aimed at identifying lead compounds with optimized properties. By leveraging high-throughput virtual screening algorithms combined with machine learning models trained on known bioactive molecules, 2138076987-derived scaffolds can be prioritized based on predicted binding scores and physicochemical descriptors relevant to drug-likeness criteria such as Lipinski's Rule Of Five or ADMET predictions.

In conclusion, 2138076987 represents an exciting opportunity for medicinal chemists due to its unique structural features, which include synergistic contributions from fused heterocycles like furan, pyrazole, and triazole rings along with strategic substituents designed for optimal pharmacokinetic profiles. Ongoing research efforts are expected to yield valuable insights into its biological activities, mechanism(s) of action, and potential therapeutic applications across multiple disease areas where modulation of inflammatory or enzymatic pathways is implicated.